5-Cyclopropoxy-2-ethyl-3-nitropyridine
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Description
5-Cyclopropoxy-2-ethyl-3-nitropyridine is a nitropyridine derivative characterized by a cyclopropoxy substituent at the 5-position, an ethyl group at the 2-position, and a nitro group at the 3-position of the pyridine ring. This compound is of interest in medicinal and materials chemistry due to the unique electronic and steric effects imparted by the cyclopropoxy group, which combines ring strain with moderate electron-donating properties.
Properties
Molecular Formula |
C10H12N2O3 |
|---|---|
Molecular Weight |
208.21 g/mol |
IUPAC Name |
5-cyclopropyloxy-2-ethyl-3-nitropyridine |
InChI |
InChI=1S/C10H12N2O3/c1-2-9-10(12(13)14)5-8(6-11-9)15-7-3-4-7/h5-7H,2-4H2,1H3 |
InChI Key |
FNNSCOIEEAJKFP-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(C=C(C=N1)OC2CC2)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Cyclopropoxy-2-ethyl-3-nitropyridine typically involves the nitration of a pyridine derivative. One common method is the reaction of pyridine and substituted pyridines with dinitrogen pentoxide (N2O5) in an organic solvent, which forms the N-nitropyridinium ion. This intermediate can then be reacted with sulfur dioxide (SO2) and bisulfite (HSO3-) in water to yield 3-nitropyridine
Industrial Production Methods
Industrial production of 5-Cyclopropoxy-2-ethyl-3-nitropyridine may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The choice of solvents, reagents, and reaction conditions is critical to maximize efficiency and minimize costs.
Chemical Reactions Analysis
Types of Reactions
5-Cyclopropoxy-2-ethyl-3-nitropyridine can undergo various chemical reactions, including:
Oxidation: The nitro group can be reduced to an amino group under appropriate conditions.
Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas (H2) in the presence of a catalyst.
Substitution: The ethyl and cyclopropoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as hydrogen gas (H2) with a palladium catalyst (Pd/C) or sodium borohydride (NaBH4) are commonly used.
Substitution: Nucleophiles such as amines, alcohols, and thiols can be used for substitution reactions.
Major Products Formed
Reduction: Reduction of the nitro group yields 5-Cyclopropoxy-2-ethyl-3-aminopyridine.
Substitution: Substitution reactions can yield a variety of derivatives depending on the nucleophile used.
Scientific Research Applications
5-Cyclopropoxy-2-ethyl-3-nitropyridine has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: It can be used in the study of enzyme interactions and as a potential inhibitor of specific biological pathways.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.
Industry: It is used in the development of new materials and as a precursor in the synthesis of agrochemicals.
Mechanism of Action
The mechanism of action of 5-Cyclopropoxy-2-ethyl-3-nitropyridine involves its interaction with specific molecular targets. The nitro group can participate in redox reactions, while the pyridine ring can interact with various enzymes and receptors. The cyclopropoxy and ethyl groups may influence the compound’s binding affinity and specificity for its targets.
Comparison with Similar Compounds
Electronic and Steric Properties
The cyclopropoxy group introduces significant ring strain (∼27 kcal/mol) and moderate electron donation via conjugation, which contrasts with the stronger electron-donating methoxy group (e.g., in 2-methoxy analogs). The nitro group’s position (3 vs. 5) also alters electronic distribution; 3-nitro derivatives exhibit greater electrophilicity at the pyridine ring’s α-position, influencing reactivity in subsequent transformations.
Computational Insights
For instance, density-functional theory (DFT) with exact exchange corrections () and correlation-energy functionals () are widely used to model steric and electronic effects in nitropyridines . Such studies could quantify the cyclopropoxy group’s impact on bond angles, charge distribution, and thermodynamic stability relative to methoxy or ethoxy analogs.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
